4-(furan-2-ylmethylsulfamoyl)-N-methylthiophene-2-carboxamide

• IUPAC Name: 4-(furan-2-ylmethylsulfamoyl)-N-methylthiophene-2-carboxamide
• InChI: InChI=1S/C11H12N2O4S2/c1-12-11(14)10-5-9(7-18-10)19(15,16)13-6-8-3-2-4-17-8/h2-5,7,13H,6H2,1H3,(H,12,14)
• InChI Key: CCXMGYVJHJZKQN-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=CS1)S(=O)(=O)NCC2=CC=CO2
• Molecular Formula: C11H12N2O4S2
• Molecular Weight: 300.4 g/mol

Description

4-(furan-2-ylmethylsulfamoyl)-N-methylthiophene-2-carboxamide is a complex organic compound that belongs to the class of heterocyclic compounds

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(furan-2-ylmethylsulfamoyl)-N-methylthiophene-2-carboxamide typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Furan Ring: The furan ring can be synthesized through the cyclization of 1,4-dicarbonyl compounds.

Formation of the Thiophene Ring: The thiophene ring can be synthesized via the Paal-Knorr synthesis, which involves the cyclization of 1,4-diketones with sulfur sources.

Introduction of the Sulfamoyl Group: The sulfamoyl group can be introduced through the reaction of the furan derivative with sulfamoyl chloride in the presence of a base.

Coupling of the Furan and Thiophene Rings: The final step involves coupling the furan and thiophene rings through a suitable linker, such as a carboxamide group, using standard peptide coupling reagents like EDCI or DCC.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis platforms, and stringent quality control measures to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-(furan-2-ylmethylsulfamoyl)-N-methylthiophene-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The furan and thiophene rings can be oxidized using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The sulfamoyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid, in solvents like acetonitrile or dichloromethane.

Reduction: Lithium aluminum hydride, sodium borohydride, in solvents like tetrahydrofuran or ethanol.

Substitution: Amines, thiols, in the presence of bases like triethylamine or pyridine.

Major Products Formed

Oxidation: Oxidized derivatives of the furan and thiophene rings.

Reduction: Reduced derivatives with hydrogenated furan and thiophene rings.

Substitution: Substituted derivatives with new functional groups replacing the sulfamoyl group.

Scientific Research Applications

4-(furan-2-ylmethylsulfamoyl)-N-methylthiophene-2-carboxamide has several scientific research applications:

Medicinal Chemistry: It can be used as a scaffold for designing new drugs with potential antibacterial, antifungal, or anticancer activities.

Materials Science: The compound can be used in the development of organic semiconductors and conductive polymers.

Biological Studies: It can serve as a probe for studying enzyme mechanisms and protein-ligand interactions.

Industrial Applications: The compound can be used in the synthesis of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 4-(furan-2-ylmethylsulfamoyl)-N-methylthiophene-2-carboxamide depends on its specific application:

Medicinal Chemistry: The compound may interact with biological targets such as enzymes or receptors, inhibiting their activity or modulating their function.

Materials Science: The compound’s electronic properties can be exploited in devices like organic field-effect transistors or solar cells.

Comparison with Similar Compounds

Similar Compounds

4-(furan-2-ylmethylsulfamoyl)phenylacetamide: Similar structure but with a phenyl ring instead of a thiophene ring.

N-methylthiophene-2-carboxamide: Lacks the furan and sulfamoyl groups.

Furan-2-ylmethylsulfamoyl derivatives: Various derivatives with different substituents on the furan ring.

Uniqueness

4-(furan-2-ylmethylsulfamoyl)-N-methylthiophene-2-carboxamide is unique due to the combination of the furan, thiophene, and sulfamoyl groups, which confer distinct electronic and steric properties. This makes it a versatile compound for various applications in medicinal chemistry and materials science.